Cas no 189249-14-7 ((2s)-2-[[(2s,4r)-1-[2-[(2-aminoacetyl)amino]acetyl]-4-hydroxypyrrolidine-2-carbonyl]amino]propanoic Acid)

• Product Name: (2s)-2-[[(2s,4r)-1-[2-[(2-aminoacetyl)amino]acetyl]-4-hydroxypyrrolidine-2-carbonyl]amino]propanoic Acid
• CAS No: 189249-14-7
• MF: C₁₂H₂₀N₄O₆
• MW: 316.310402870178
• CID: 1382632
• PubChem ID: 71348120
• Update Time: 2025-04-20

(2s)-2-[[(2s,4r)-1-[2-[(2-aminoacetyl)amino]acetyl]-4-hydroxypyrrolidine-2-carbonyl]amino]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-[[(2s,4r)-1-[2-[(2-aminoacetyl)amino]acetyl]-4-hydroxypyrrolidine-2-carbonyl]amino]propanoic Acid
• DTXSID80774030
• 189249-14-7
• (S)-2-((2S,4R)-1-(2-(2-Aminoacetamido)acetyl)-4-hydroxypyrrolidine-2-carboxamido)propanoic acid
• Glycylglycyl-(4R)-4-hydroxy-L-prolyl-L-alanine

• Inchi： 1S/C12H20N4O6/c1-6(12(21)22)15-11(20)8-2-7(17)5-16(8)10(19)4-14-9(18)3-13/h6-8,17H,2-5,13H2,1H3,(H,14,18)(H,15,20)(H,21,22)/t6-,7+,8-/m0/s1
• InChI Key： XBXGOMJDAZWAFJ-RNJXMRFFSA-N
• SMILES： O[C@H]1CN(C(CNC(CN)=O)=O)[C@H](C(N[C@H](C(=O)O)C)=O)C1

Computed Properties

• Exact Mass: 316.13828437g/mol
• Monoisotopic Mass: 316.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 162Ų